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Compound of Interest

Compound Name: UoS12258

Cat. No.: B611591 Get Quote

Essential Safety and Handling Guide for UoS12258
Topic: Personal Protective Equipment for Handling UoS12258

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This guide outlines the essential personal protective equipment (PPE), handling procedures,

and disposal plans for UoS12258, a positive allosteric modulator of AMPA receptors.[1][2][3]

Given that this compound is intended for research purposes only and not for human or

veterinary use, stringent safety protocols are mandatory to prevent accidental exposure.[2][3]

The chemical name of UoS12258 is N-[(2S)-5-(6-Fluoro-3-pyridinyl)-2,3-dihydro-1H-inden-2-

yl]-2-propanesulfonamide, which places it in the sulfonamide class of chemical compounds.[1]

[4] While a specific Safety Data Sheet (SDS) for UoS12258 should be obtained from your

supplier, this guide provides safety recommendations based on the known hazards of

sulfonamides and general best practices for handling potent, research-grade neuroactive

compounds.[5][6]
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Data Presentation: Summary of Key Information and
Recommended PPE
All personnel must be trained on these procedures before handling UoS12258. The following

tables summarize crucial information and PPE requirements.

Table 1: Chemical and Physical Properties of UoS12258

Property Value

Chemical Name
N-[(2S)-5-(6-Fluoro-3-pyridinyl)-2,3-dihydro-1H-

inden-2-yl]-2-propanesulfonamide

CAS Number 875927-64-3

Molecular Formula C₁₇H₁₉FN₂O₂S

Molecular Weight 334.41 g/mol

Solubility
Soluble to 100 mM in DMSO. Also soluble in

Ethanol (1 mg/ml).[3]

Table 2: Personal Protective Equipment (PPE) Requirements
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PPE Category Minimum Requirement Rationale

Eye/Face Protection

ANSI Z87.1 compliant safety

glasses with side shields. A

face shield should be worn

over safety glasses if there is a

risk of splashing.

Protects against splashes of

the compound in solution and

contact with airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double gloving is

recommended.

Prevents dermal absorption.

Sulfonamides can cause

hypersensitivity reactions upon

skin contact.[5]

Body Protection

A long-sleeved laboratory coat.

A disposable, fluid-resistant

gown is recommended when

handling larger quantities or if

there is a risk of significant

contamination.

Protects skin from

contamination and prevents

the transfer of the compound

outside of the laboratory.

Respiratory Protection

Not typically required if all

manipulations are performed

within a certified chemical

fume hood. If weighing or

handling outside of a fume

hood, a NIOSH-approved N95

respirator or higher is

necessary to prevent

inhalation of airborne particles.

Protects against inhalation of

the compound, which is a

primary route of exposure for

powdered substances.

Footwear
Closed-toe shoes that cover

the entire foot.

Protects feet from potential

spills.

Experimental Protocols: Safe Handling and Disposal
Operational Plan: Step-by-Step Handling Procedures

Engineering Controls: All procedures involving the weighing, preparation of solutions, and

handling of UoS12258 must be conducted in a certified chemical fume hood to minimize the

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.msdmanuals.com/professional/infectious-diseases/bacteria-and-antibacterial-medications/sulfonamides
https://www.benchchem.com/product/b611591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


risk of inhalation.

Pre-Handling Checks:

Ensure the chemical fume hood is functioning correctly.

Verify that a safety shower and eyewash station are readily accessible.

Assemble all necessary equipment and reagents before starting.

Donning PPE: Put on all required PPE as specified in Table 2 before entering the designated

handling area.

Weighing Solid Compound:

Perform weighing within the chemical fume hood.

Use a dedicated weighing vessel and clean all surfaces meticulously after use.

Handle with care to avoid generating dust.

Preparing Stock Solutions:

Add solvent to the solid compound slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped.

Post-Handling:

Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol), followed

by a cleaning agent.

Remove PPE in the correct order to avoid cross-contamination (e.g., gloves last).

Wash hands thoroughly with soap and water after completing the work and removing PPE.

Disposal Plan
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Waste Segregation: All materials contaminated with UoS12258, including gloves, pipette

tips, and empty vials, must be disposed of as hazardous chemical waste.

Waste Containers: Use designated, clearly labeled, and sealed containers for solid and liquid

hazardous waste.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

hazardous waste. Do not dispose of UoS12258 down the drain.

Mandatory Visualization: Logical Workflow for Safe
Handling
The following diagram outlines the critical steps and decision points for the safe handling of

UoS12258 in a laboratory setting.
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Preparation Phase

Execution Phase

Disposal Phase

Obtain & Review
Supplier's SDS

Conduct Hazard Assessment

Verify Engineering Controls
(Fume Hood, Eyewash)

Assemble All Materials

Don Appropriate PPE
(See Table 2)

Perform all manipulations
in Chemical Fume Hood

Handle with care to
prevent dust/aerosols

Decontaminate surfaces
and equipment post-use

Segregate Contaminated Waste

Use Labeled Hazardous
Waste Containers

Follow Institutional
Disposal Protocols

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of UoS12258.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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